Cas no 208584-14-9 (N-(4-methyl-2-oxo-6-phenyl-2H-pyran-3-yl)benzenecarboxamide)

N-(4-methyl-2-oxo-6-phenyl-2H-pyran-3-yl)benzenecarboxamide is a synthetic organic compound featuring a pyranone core substituted with phenyl and methyl groups, further functionalized by a benzenecarboxamide moiety. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The compound exhibits potential as an intermediate in the synthesis of bioactive molecules due to its rigid heterocyclic framework and amide linkage, which enhance binding affinity and stability. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The product is characterized by high purity and consistent performance, meeting stringent research and industrial application requirements.

N-(4-methyl-2-oxo-6-phenyl-2H-pyran-3-yl)benzenecarboxamide structure

208584-14-9 structure

Product Name:N-(4-methyl-2-oxo-6-phenyl-2H-pyran-3-yl)benzenecarboxamide

CAS No:208584-14-9

MF:C₁₉H₁₅NO₃

MW:305.327305078506

MDL:MFCD02083264

CID:5222478

Update Time:2025-06-14

N-(4-methyl-2-oxo-6-phenyl-2H-pyran-3-yl)benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

- N-(4-methyl-2-oxo-6-phenyl-2H-pyran-3-yl)benzenecarboxamide
- NSC691629
- N-(4-Methyl-2-oxo-6-phenyl-2H-pyran-3-yl)benzamide
- N-(4-methyl-2-oxo-6-phenylpyran-3-yl)benzamide
- Oprea1_302789
- MLS000721004
- HMS2689D24
- SMR000335556
- N-(4-methyl-2-oxo-6-phenyl-pyran-3-yl)benzamide
- 3-(Benzoylamino)-4-methyl-6-phenyl-2H-pyran-2-one
- Benzamide, N-(4-methyl-2-oxo-6-phenyl-2H-pyran-3-yl)-
- MDL： MFCD02083264
- Inchi： 1S/C19H15NO3/c1-13-12-16(14-8-4-2-5-9-14)23-19(22)17(13)20-18(21)15-10-6-3-7-11-15/h2-12H,1H3,(H,20,21)
- InChI Key： XJKPRMAJXXYFSL-UHFFFAOYSA-N
- SMILES： O1C(C(=C(C)C=C1C1C=CC=CC=1)NC(C1C=CC=CC=1)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 535
XLogP3: 3.4
Topological Polar Surface Area: 55.4

N-(4-methyl-2-oxo-6-phenyl-2H-pyran-3-yl)benzenecarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB300713-1 g	N-(4-Methyl-2-oxo-6-phenyl-2H-pyran-3-yl)benzenecarboxamide	208584-14-9		1g	€1187.30	2023-04-26
abcr	AB300713-100mg	N-(4-Methyl-2-oxo-6-phenyl-2H-pyran-3-yl)benzenecarboxamide; .	208584-14-9		100mg	€283.50	2025-04-20
Ambeed	A931147-1g	N-(4-Methyl-2-oxo-6-phenyl-2H-pyran-3-yl)benzamide	208584-14-9	90%	1g	$350.0	2024-04-21

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Additional information on N-(4-methyl-2-oxo-6-phenyl-2H-pyran-3-yl)benzenecarboxamide

Comprehensive Overview of N-(4-methyl-2-oxo-6-phenyl-2H-pyran-3-yl)benzenecarboxamide (CAS No. 208584-14-9)

N-(4-methyl-2-oxo-6-phenyl-2H-pyran-3-yl)benzenecarboxamide, with the CAS number 208584-14-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of pyran derivatives, which are known for their diverse biological activities and applications in drug development. The unique structure of this molecule, featuring a phenyl group and a benzenecarboxamide moiety, makes it a promising candidate for various therapeutic and industrial applications.

In recent years, the demand for pyran-based compounds has surged due to their potential in addressing modern health challenges. Researchers are particularly interested in the anti-inflammatory and antioxidant properties of such molecules. The compound N-(4-methyl-2-oxo-6-phenyl-2H-pyran-3-yl)benzenecarboxamide is no exception, as preliminary studies suggest its efficacy in modulating cellular pathways associated with oxidative stress and inflammation. This aligns with the growing consumer interest in natural alternatives and synthetic supplements for health maintenance.

The synthesis of CAS 208584-14-9 involves multi-step organic reactions, including condensation and cyclization processes. Its molecular formula and weight are critical parameters for researchers aiming to replicate or modify its structure for enhanced bioactivity. The compound's solubility and stability under various conditions are also key factors in its formulation for potential applications. These aspects are frequently searched by chemists and pharmacologists looking for stable intermediates or bioactive scaffolds.

From an industrial perspective, N-(4-methyl-2-oxo-6-phenyl-2H-pyran-3-yl)benzenecarboxamide is explored for its role in material science and cosmetic formulations. Its aromatic structure lends itself to applications in UV absorbers and fragrance stabilizers, topics that are trending in sustainable chemistry forums. Additionally, the compound's potential as a flavor enhancer is under investigation, catering to the food industry's demand for novel synthetic additives with minimal side effects.

Environmental considerations are another hotspot tied to this compound. With increasing regulations on chemical waste and green chemistry practices, researchers are evaluating the biodegradability and eco-toxicity of pyran derivatives. This aligns with global searches for sustainable synthetic routes and environmentally friendly chemicals. The compound's CAS 208584-14-9 is part of this broader conversation, as its production and disposal methods are scrutinized for compliance with green chemistry principles.

In summary, N-(4-methyl-2-oxo-6-phenyl-2H-pyran-3-yl)benzenecarboxamide (CAS No. 208584-14-9) is a versatile compound with significant potential in pharmaceuticals, cosmetics, and material science. Its unique structure and properties make it a subject of ongoing research, particularly in areas like drug discovery, sustainable chemistry, and industrial applications. As scientific advancements continue, this compound is likely to play a pivotal role in addressing contemporary challenges in health and technology.